molecular formula C14H8Cl2N2O2 B2416702 (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole CAS No. 671794-07-3

(E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole

Cat. No. B2416702
CAS RN: 671794-07-3
M. Wt: 307.13
InChI Key: WQZCKTSZGZABHE-GQCTYLIASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole is a synthetic compound that belongs to the family of oxadiazoles. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound possesses unique properties that make it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole is not fully understood. However, it is believed that this compound exerts its effects by inhibiting various enzymes and proteins that are involved in the pathogenesis of different diseases. For example, it has been shown to inhibit acetylcholinesterase, which is involved in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
(E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole has been found to have various biochemical and physiological effects. It has been shown to modulate the levels of various neurotransmitters such as dopamine, serotonin, and acetylcholine. Additionally, this compound has been found to possess antioxidant and anti-inflammatory properties, which can help in the prevention and treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole in lab experiments include its potent activity against various diseases, its unique chemical structure, and its easy synthesis. However, the limitations of using this compound include its potential toxicity, its limited solubility in water, and its high cost.

Future Directions

There are several future directions for the research on (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole. Some of these include:
1. Development of new synthetic methods that are more efficient and cost-effective.
2. Investigation of the potential of this compound in the treatment of other diseases such as cardiovascular diseases and neurodegenerative diseases.
3. Study of the toxicity and safety of this compound in animal models and humans.
4. Development of new derivatives of (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole that possess improved activity and reduced toxicity.
5. Exploration of the potential of this compound in the field of material science for the development of new materials with unique properties.
Conclusion:
In conclusion, (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole is a promising compound with potential applications in various fields. Its unique chemical structure and potent activity against various diseases make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action, toxicity, and safety before it can be used in clinical settings.

Synthesis Methods

The synthesis of (E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole is a multi-step process that involves the reaction of various reagents. The most common method of synthesis involves the reaction of 2,4-dichlorobenzaldehyde, furan-2-carboxaldehyde, and hydrazine hydrate in the presence of a suitable catalyst. The reaction mixture is then subjected to various purification steps to obtain the final product.

Scientific Research Applications

(E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess significant antimicrobial, antifungal, and anticancer activities. Additionally, this compound has been found to be effective against various diseases such as Alzheimer's disease, Parkinson's disease, and diabetes.

properties

IUPAC Name

2-(2,4-dichlorophenyl)-5-[(E)-2-(furan-2-yl)ethenyl]-1,3,4-oxadiazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H8Cl2N2O2/c15-9-3-5-11(12(16)8-9)14-18-17-13(20-14)6-4-10-2-1-7-19-10/h1-8H/b6-4+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WQZCKTSZGZABHE-GQCTYLIASA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=COC(=C1)C=CC2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=COC(=C1)/C=C/C2=NN=C(O2)C3=C(C=C(C=C3)Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H8Cl2N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.1 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-2-(2,4-dichlorophenyl)-5-(2-(furan-2-yl)vinyl)-1,3,4-oxadiazole

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